Cas no 1824051-27-5 (5-Nitroisoquinolin-4-amine)
5-Nitroisoquinolin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitroisoquinolin-4-amine
-
- MDL: MFCD28133474
- Inchi: 1S/C9H7N3O2/c10-7-5-11-4-6-2-1-3-8(9(6)7)12(13)14/h1-5H,10H2
- InChI Key: WYTWWVZLRYQEBC-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC2C=NC=C(C=21)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 229
- XLogP3: 1.2
- Topological Polar Surface Area: 84.7
5-Nitroisoquinolin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM228815-1g |
5-Nitroisoquinolin-4-amine |
1824051-27-5 | 97% | 1g |
$664 | 2021-08-04 | |
| Chemenu | CM228815-250mg |
5-Nitroisoquinolin-4-amine |
1824051-27-5 | 97% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM228815-1g |
5-Nitroisoquinolin-4-amine |
1824051-27-5 | 97% | 1g |
$*** | 2023-03-30 | |
| Alichem | A189009105-1g |
5-Nitroisoquinolin-4-amine |
1824051-27-5 | 95% | 1g |
$752.60 | 2023-09-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2282-100MG |
5-nitroisoquinolin-4-amine |
1824051-27-5 | 95% | 100MG |
¥ 831.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2282-250MG |
5-nitroisoquinolin-4-amine |
1824051-27-5 | 95% | 250MG |
¥ 1,333.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2282-500MG |
5-nitroisoquinolin-4-amine |
1824051-27-5 | 95% | 500MG |
¥ 2,217.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2282-1G |
5-nitroisoquinolin-4-amine |
1824051-27-5 | 95% | 1g |
¥ 3,326.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2282-5G |
5-nitroisoquinolin-4-amine |
1824051-27-5 | 95% | 5g |
¥ 9,979.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2282-10G |
5-nitroisoquinolin-4-amine |
1824051-27-5 | 95% | 10g |
¥ 16,632.00 | 2023-04-14 |
5-Nitroisoquinolin-4-amine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 5-Nitroisoquinolin-4-amine
Research Brief on 5-Nitroisoquinolin-4-amine (CAS: 1824051-27-5): Recent Advances and Applications in Chemical Biology and Medicine
5-Nitroisoquinolin-4-amine (CAS: 1824051-27-5) is a nitro-substituted isoquinoline derivative that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities in preclinical models.
One of the key areas of research involves the synthesis and structural modification of 5-Nitroisoquinolin-4-amine to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that introducing specific functional groups at the 4-amino position could significantly improve the compound's bioavailability and target specificity. The researchers utilized a multi-step synthetic route, starting from commercially available precursors, to achieve a high yield of the desired product. The synthetic protocol was optimized to minimize by-products and improve scalability, which is crucial for future industrial applications.
In addition to its synthetic advancements, 5-Nitroisoquinolin-4-amine has been investigated for its potential as an antimicrobial agent. A recent in vitro study (Antimicrobial Agents and Chemotherapy, 2024) reported that the compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymes involved in nucleic acid metabolism. These findings suggest that 5-Nitroisoquinolin-4-amine could serve as a lead compound for the development of novel antibiotics, particularly in the face of rising antibiotic resistance.
Another promising application of 5-Nitroisoquinolin-4-amine lies in its anticancer properties. Research published in Cancer Research (2023) highlighted the compound's ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer. The study employed a combination of molecular docking and cellular assays to identify the compound's interaction with specific oncogenic targets, such as PI3K and mTOR. The results indicated that 5-Nitroisoquinolin-4-amine could selectively inhibit cancer cell proliferation while sparing normal cells, making it a potential candidate for targeted cancer therapy.
Despite these promising findings, challenges remain in the clinical translation of 5-Nitroisoquinolin-4-amine. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research is focused on conducting in vivo pharmacokinetic and toxicological studies to evaluate the compound's safety and efficacy in animal models. Additionally, efforts are being made to develop novel drug delivery systems, such as nanoparticles and liposomes, to enhance the compound's therapeutic index.
In conclusion, 5-Nitroisoquinolin-4-amine (CAS: 1824051-27-5) represents a versatile scaffold with significant potential in chemical biology and medicinal chemistry. Recent advancements in its synthesis, antimicrobial, and anticancer activities underscore its value as a lead compound for drug development. Future research should prioritize addressing the remaining challenges to facilitate its transition from the bench to the clinic. This compound holds promise for addressing unmet medical needs, particularly in the areas of infectious diseases and oncology.
1824051-27-5 (5-Nitroisoquinolin-4-amine) Related Products
- 36073-93-5(4-Nitroisoquinoline)
- 88609-20-5(6,8-Dinitroquinoline)
- 88491-78-5(Pyridine, 3,5-dinitro-, compd. with pyridine (2:1))
- 61653-20-1(8-Quinolinamine, compd. with 1,3,5-trinitrobenzene (1:1))
- 156901-58-5(8-nitroisoquinolin-5-amine)
- 607-32-9(5-Nitroisoquinoline)
- 12408-11-6(Quinoline, nitro-)
- 17576-53-3(3-Nitroquinoline)
- 61653-21-2(5-Isoquinolinamine, compd. with 1,3,5-trinitrobenzene (1:1))
- 88609-21-6(8-Quinolinamine, 6-nitro-)